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Compound of Interest

Compound Name:

1-(2-

fluorophenyl)cyclopropanecarboxy

lic acid

Cat. No.: B1351642 Get Quote

CAS Number: 306298-00-0

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a consolidated overview of the available scientific and safety

information for 1-(2-fluorophenyl)cyclopropanecarboxylic acid. The data presented is based

on publicly accessible resources. It is important to note that this compound is primarily

available as a research chemical for early-stage discovery, and as such, comprehensive

biological and experimental data is limited.

Physicochemical Properties
1-(2-fluorophenyl)cyclopropanecarboxylic acid is a solid organic compound. Its core

structure consists of a cyclopropane ring and a fluorophenyl group, moieties that are of

significant interest in medicinal chemistry. The cyclopropane ring introduces conformational

rigidity, while the fluorine atom can modulate physicochemical properties such as metabolic

stability and binding affinity.[1][2]
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Property Value Source

Molecular Formula C₁₀H₉FO₂ [3]

Molecular Weight 180.18 g/mol

CAS Number 306298-00-0 [3]

Physical Form Solid [4]

Boiling Point 311.4 °C at 760 mmHg [4]

Flash Point 142.1 °C [4]

InChI Key
MVQOOJNHXHBCGK-

UHFFFAOYSA-N
[4]

SMILES String O=C(O)C1(c2ccccc2F)CC1

Purity
Typically ≥95% - 98% (Varies

by supplier)
[4][5]

Biological and Pharmacological Context
While specific biological activity data for 1-(2-fluorophenyl)cyclopropanecarboxylic acid is

not available in the public domain, the broader class of cyclopropanecarboxylic acid derivatives

has been investigated for various therapeutic applications.

Derivatives of cyclopropane carboxylic acids are recognized as valuable building blocks in drug

discovery.[6] They have been explored as:

Antidepressants: A series of 1-aryl-2-(aminomethyl)cyclopropanecarboxylic acid derivatives

have shown potential antidepressant activity.[7]

Enzyme Inhibitors: Cyclopropane-1,2-dicarboxylic acids have been used to investigate the

binding modes of small molecules to enzymes like O-acetylserine sulfhydrylase, which is

crucial for cysteine biosynthesis in bacteria.[8]

Metabolic Modulators: Cyclopropane carboxylate has been shown to affect hepatic pyruvate

metabolism by inhibiting the mitochondrial monocarboxylate transporter.[9] It can also inhibit

fatty acid oxidation.[9] The metabolic fate of some drugs can lead to cyclopropane carboxylic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/shop/products/1-2-fluorophenyl-cyclopropanecarboxylic-acid/CBR001221G
https://www.fishersci.com/shop/products/1-2-fluorophenyl-cyclopropanecarboxylic-acid/CBR001221G
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987efe1c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987efe1c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987efe1c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987efe1c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987efe1c?context=bbe
https://www.hit2lead.com/building-blocks/4014602
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.ffhdj.com/index.php/BioactiveCompounds/article/view/1471
https://pubmed.ncbi.nlm.nih.gov/3806614/
https://pubmed.ncbi.nlm.nih.gov/27578398/
https://pubmed.ncbi.nlm.nih.gov/6408343/
https://pubmed.ncbi.nlm.nih.gov/6408343/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


acid metabolites, which have been implicated in idiosyncratic hepatic toxicity by interfering

with mitochondrial function.[10]

Prodrugs: Esters of cyclopropanecarboxylic acid have been investigated as potential

prodrugs due to their enhanced hydrolytic stability.[11]

It is important to emphasize that these activities are associated with related compounds and

not directly with 1-(2-fluorophenyl)cyclopropanecarboxylic acid itself. Further research

would be required to determine its specific biological profile.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 1-(2-
fluorophenyl)cyclopropanecarboxylic acid are not readily available in the reviewed

literature. Commercial suppliers indicate that the product is intended for early discovery

research and that they do not typically collect or provide analytical data.[12]

A general approach to the synthesis of similar chiral small rings bearing fluoroalkyl substituents

involves the enantioselective C-H arylation of α-fluoroalkyl cyclopropane- and cyclobutane-

carboxylic acids.[1] A potential, though not specific, reaction scheme could involve a palladium-

catalyzed reaction.

Logical Workflow for Potential Synthesis
Caption: A generalized workflow for the enantioselective C-H arylation of cyclopropane

carboxylic acids.

Signaling Pathways
The current body of scientific literature does not contain information linking 1-(2-
fluorophenyl)cyclopropanecarboxylic acid to any specific signaling pathways.

Safety Information
Safety data sheets provide the following hazard information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11336974/
https://pubmed.ncbi.nlm.nih.gov/18181639/
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr00122
https://pmc.ncbi.nlm.nih.gov/articles/PMC12614229/
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.benchchem.com/product/b1351642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Category

Classification
GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity
Acute Toxicity 4,

Oral

GHS07

(Exclamation

Mark)

Warning
H302: Harmful if

swallowed

Storage Class
Combustible

Solids
- - 11

Users should handle this compound in a well-ventilated area, using appropriate personal

protective equipment, including gloves and safety glasses.[13][14][15]

Conclusion
1-(2-fluorophenyl)cyclopropanecarboxylic acid (CAS 306298-00-0) is a commercially

available compound for research purposes. While its specific biological functions have not

been detailed in the literature, its structural motifs are of considerable interest in medicinal

chemistry. The lack of comprehensive public data underscores the opportunity for further

investigation into the synthesis, biological activity, and therapeutic potential of this and related

molecules. Researchers are advised to use the information in this guide as a starting point and

to conduct their own comprehensive evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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